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Compound of Interest

Compound Name: GSK3-IN-4

Cat. No.: B3132522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of GSK3-IN-4, a

potent inhibitor of Glycogen Synthase Kinase 3 (GSK3). GSK3-IN-4 targets both GSK-3α and

GSK-3β isoforms with an IC50 in the range of 0.101-1 μM. These protocols are intended to

guide researchers in the effective use of GSK3-IN-4 for both in vitro and in vivo experiments.

Physicochemical and Storage Information
GSK3-IN-4 is a small molecule inhibitor with the following properties:

Property Value

Molecular Weight 308.38 g/mol

CAS Number 748145-19-9

Proper storage is crucial to maintain the stability and activity of GSK3-IN-4.

Form Storage Temperature Shelf Life

Powder -20°C 2 years

In Solvent -80°C 1 year
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Solubility and Solution Preparation
The solubility of GSK3-IN-4 in common laboratory solvents is a critical factor for experimental

design. While specific quantitative solubility data for GSK3-IN-4 is not readily available in public

literature, the following table provides general guidance based on the properties of similar small

molecule kinase inhibitors. It is strongly recommended to perform small-scale solubility tests

before preparing large volumes of stock solutions.

Solvent Anticipated Solubility Notes

DMSO Expected to be soluble

The most common solvent for

preparing high-concentration

stock solutions of kinase

inhibitors.

Ethanol May have limited solubility

Can be used for some

applications, but may require

warming.

Water Expected to be insoluble

Not recommended for

preparing primary stock

solutions.

Preparation of Stock Solutions
Materials:

GSK3-IN-4 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the GSK3-IN-4 powder to room temperature before opening the vial to prevent

moisture condensation.
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To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of

GSK3-IN-4 powder. For example, to 1 mg of GSK3-IN-4 (MW: 308.38), add 324.2 µL of

DMSO.

Vortex or sonicate the solution until the powder is completely dissolved. Gentle warming

(e.g., 37°C) may be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -80°C for long-term storage (up to 1 year).

Mechanism of Action and Signaling Pathway
GSK3 is a constitutively active serine/threonine kinase that plays a crucial role in a multitude of

cellular processes, including metabolism, cell proliferation, and apoptosis.[1] A primary and

well-characterized downstream target of GSK3 is β-catenin. In the absence of Wnt signaling,

GSK3 phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal

degradation.[2][3] Inhibition of GSK3, therefore, leads to the stabilization and nuclear

accumulation of β-catenin, which in turn activates the transcription of TCF/LEF target genes.[2]

[4] GSK3-IN-4, as a GSK-3 inhibitor, is expected to modulate this and other GSK3-mediated

signaling pathways.

Below is a diagram illustrating the canonical Wnt/β-catenin signaling pathway and the role of

GSK3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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